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Compound of Interest

Compound Name: R-Avanafil

Cat. No.: B1447171 Get Quote

Application Note: Stereoselective Quantification of R-Avanafil in Human Plasma via LC-

MS/MS

Abstract & Introduction
Avanafil is a highly selective phosphodiesterase-5 (PDE5) inhibitor used for the treatment of

erectile dysfunction.[1][2] While the clinically active pharmaceutical ingredient is the (S)-

enantiomer, the quantification of the (R)-enantiomer (R-Avanafil) is critical during clinical

development for three reasons:

Chiral Purity: To monitor potential racemization during synthesis or storage.

Stereoselective Pharmacokinetics: To assess if metabolic inversion occurs in vivo.

Toxicology: To ensure the inactive enantiomer does not contribute to off-target toxicity.

Standard C18 reverse-phase methods cannot distinguish between the R- and S-enantiomers

as they possess identical mass-to-charge (m/z) ratios and physicochemical properties in achiral

environments. This Application Note details a robust Chiral LC-MS/MS method utilizing an

immobilized polysaccharide chiral stationary phase (CSP) to achieve baseline resolution (Rs >

2.0) and high-sensitivity quantification of R-Avanafil in human plasma.

Strategic Method Design (The "Why")
Chiral Stationary Phase Selection
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We utilize the Chiralpak IG-3 (Amylose tris(3-chloro-5-methylphenylcarbamate)) column.

Reasoning: Unlike coated phases (e.g., AD-RH), the IG series is immobilized, allowing for a

broader range of solvents if needed. More importantly, the "3-chloro-5-methyl" functionality

offers distinct "pockets" for the chlorobenzyl group of Avanafil to interact, providing superior

selectivity factors (

) compared to standard OD or AD columns for this specific structural class.

Sample Preparation: Liquid-Liquid Extraction (LLE)
Reasoning: Avanafil is a lipophilic base (LogP ~2.6). Protein precipitation (PPT) often leaves

phospholipids that cause ion suppression in the MS source. LLE using Methyl tert-butyl ether

(MTBE) provides a cleaner extract, removing matrix interferences and improving the signal-

to-noise ratio for the trace-level R-enantiomer.

Internal Standard (IS)
Choice:Avanafil-d3 (Deuterated S-Avanafil).

Reasoning: An isotopically labeled IS compensates best for matrix effects and ionization

variability. Since R- and S-Avanafil are enantiomers, Avanafil-d3 will co-elute with S-Avanafil

(or R, depending on labeling) or elute very close, effectively tracking the ionization efficiency

of both isomers.

Experimental Protocol
Chemicals & Reagents

Analytes: R-Avanafil (Reference Std), S-Avanafil (Active Drug).

Internal Standard: Avanafil-d3.

Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), MTBE, Water.

Additives: Ammonium Formate (10 mM), Formic Acid.

Matrix: Drug-free human plasma (K2EDTA).
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Instrumentation
LC System: Agilent 1290 Infinity II or Waters ACQUITY UPLC.

Detector: Triple Quadrupole MS (e.g., Sciex 6500+ or Agilent 6495).

Column: Chiralpak IG-3 (100 x 2.1 mm, 3 µm).

Sample Preparation Workflow
Step-by-Step LLE Protocol:

Aliquot: Transfer 100 µL of plasma into a 1.5 mL polypropylene tube.

IS Addition: Add 10 µL of Internal Standard working solution (500 ng/mL Avanafil-d3 in 50:50

MeOH:Water). Vortex for 10 sec.

Alkalinization (Optional but Recommended): Add 50 µL of 0.1 M Ammonium Hydroxide

(adjusts pH > pKa to ensure Avanafil is uncharged for extraction).

Extraction: Add 600 µL of MTBE.

Agitation: Vortex vigorously for 5 minutes or shaker at 1200 rpm for 10 mins.

Phase Separation: Centrifuge at 10,000 x g for 5 minutes at 4°C.

Transfer: Transfer 500 µL of the upper organic layer (supernatant) to a clean glass vial or 96-

well collection plate.

Evaporation: Evaporate to dryness under a stream of Nitrogen at 40°C.

Reconstitution: Reconstitute residue in 100 µL of Mobile Phase (60:40 ACN:Water with

10mM Ammonium Formate).

Clarification: Centrifuge briefly to ensure no particulates; inject 5 µL.

LC-MS/MS Conditions
Chromatography (Isocratic Elution):
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Mobile Phase: 60% Acetonitrile / 40% Water (containing 10mM Ammonium Formate, pH

adjusted to 4.5 with Formic Acid).

Note: High organic content is often required for chiral columns to migrate the compound, but

buffer is needed for ionization.

Flow Rate: 0.3 mL/min.

Column Temp: 35°C.

Run Time: 8.0 minutes (R-Avanafil typically elutes before S-Avanafil on IG-3, but order must

be confirmed with pure standards).

Mass Spectrometry (ESI Positive, MRM):

Analyte
Precursor
(m/z)

Product
(m/z)

Dwell (ms) CE (eV) Role

R-Avanafil 484.2 375.1 100 28 Quantifier

R-Avanafil 484.2 297.1 100 45 Qualifier

S-Avanafil 484.2 375.1 100 28 Monitor

Avanafil-d3 487.2 378.1 100 28 IS

Visualizations
Bioanalytical Workflow (Graphviz)
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Caption: Step-by-step Liquid-Liquid Extraction (LLE) workflow for isolating R-Avanafil from

plasma.
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Caption: Mechanism of chiral resolution on the polysaccharide stationary phase.

Validation Parameters (FDA M10/2018 Compliance)
To ensure this method is regulatory-ready, the following parameters must be validated:

Parameter
Acceptance Criteria
(FDA/EMA)

Experimental Approach

Selectivity
No interfering peaks >20% of

LLOQ

Analyze 6 blank plasma lots

(including lipemic/hemolyzed).

Linearity r² > 0.99
Range: 1.0 ng/mL (LLOQ) to

1000 ng/mL.

Accuracy & Precision ±15% (±20% at LLOQ)
5 replicates at LLOQ, Low,

Mid, High QC.

Matrix Effect IS-normalized Factor ~ 1.0
Compare post-extraction spike

vs. neat solution.

Enantiomeric Stability < 5% conversion

Incubate S-Avanafil in plasma

for 24h; monitor for R-peak

emergence.
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Critical Note on Enantiomeric Stability: You must prove that the sample preparation process

itself does not cause racemization.

Test: Spike pure S-Avanafil into plasma. Process via the LLE method. Inject. If an R-peak

appears, the extraction pH (step 3) may be too aggressive and should be lowered.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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